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This document provides a comprehensive protocol for the immunoprecipitation (IP) of the Low-

density lipoprotein receptor-related protein 8 (LRP8), also known as apolipoprotein E receptor

2 (ApoER2). LRP8 is a critical cell surface receptor involved in signal transduction and

endocytosis of specific ligands, playing a significant role in neuronal migration and synaptic

plasticity.[1][2] This protocol is intended to guide researchers in successfully isolating LRP8 and

its interacting partners from cell lysates.

Introduction to LRP8
LRP8 is a type I transmembrane protein belonging to the low-density lipoprotein (LDL) receptor

family.[1][3] It acts as a receptor for Reelin and apolipoprotein E (ApoE)-containing ligands.[1]

[4] The interaction of LRP8 with its ligands triggers intracellular signaling cascades that are

crucial for various physiological processes, particularly in the brain.[2][3] Dysregulation of LRP8

function has been associated with neurological disorders, making it a protein of interest in drug

development.[1][2]

LRP8 Signaling Pathways
LRP8 is a key player in multiple signaling pathways. Upon binding of ligands such as Reelin or

ApoE, LRP8 initiates intracellular signaling primarily through the phosphorylation of the adaptor

protein Dab1, which binds to the NPxY motif in LRP8's cytoplasmic tail.[1][3][4] This event can

trigger several downstream pathways, including:
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Reelin Signaling: Essential for proper neuronal positioning during brain development. Reelin

binding to LRP8 and VLDLR leads to Dab1 phosphorylation by Src family kinases, which in

turn activates downstream effectors.[1][3]

ERK1/2 Pathway: LRP8 binding to ApoE2 can induce the phosphorylation of ERK1/2,

leading to cell cycle activation.[3][5]

Wnt Signaling: LRP8 can promote the accumulation of β-catenin, a key component of the

Wnt signaling pathway.[3][5]

STAT3 Signaling: LRP8 activation can lead to the phosphorylation and nuclear signaling of

STAT3.[3][5]

Below is a diagram illustrating the major signaling pathways involving LRP8.
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Caption: LRP8 Signaling Pathways.
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Experimental Protocol: LRP8 Immunoprecipitation
This protocol provides a general framework for the immunoprecipitation of LRP8. Optimal

conditions may vary depending on the cell type and the specific antibody used.

Materials
Primary Antibody: A validated antibody specific for LRP8 that is suitable for

immunoprecipitation.

Control IgG: Normal IgG from the same species as the primary antibody.

Protein A/G Magnetic Beads or Agarose Beads

Cell Lysis Buffer: (e.g., RIPA buffer or a non-denaturing lysis buffer)

Wash Buffer: (e.g., PBS with 0.1% Tween-20)

Elution Buffer: (e.g., 1X SDS-PAGE sample buffer)

Protease and Phosphatase Inhibitor Cocktails

Antibody Selection
The choice of a primary antibody is critical for successful immunoprecipitation. Several

commercial antibodies are available for LRP8. It is essential to select an antibody that has

been validated for IP.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name Applications Cited

Abcam
Anti-ApoER2 antibody

[EPR3326]
WB, IP[6]

Thermo Fisher Scientific
LRP8 Polyclonal Antibody

(PA1-16913)
WB, ICC/IF

Taiclone
Polyclonal Antibody to LRP8

(tcua2577)
WB, IHC, ICC, IP[7]

CUSABIO
LRP8 Antibody (CSB-

PA623900LA01HU)
ELISA, WB, IF[8]

Note: This table is not exhaustive, and researchers should consult datasheets for the most up-

to-date information.

Experimental Workflow
The following diagram outlines the key steps in the LRP8 immunoprecipitation workflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.biocompare.com/pfu/110447/soids/5912/Antibodies/LRP8
https://taiclone.com/product/15354/polyclonal-antibody-to-low-density-lipoprotein-receptor-related-protein-8-lrp8
https://www.cusabio.com/Polyclonal-Antibody/LRP8-Antibody-12550700.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Cell Lysis

Pre-clearing Lysate

Incubation with LRP8 Antibody

Capture with Protein A/G Beads

Washing Steps

Elution

Downstream Analysis (e.g., Western Blot)

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15576930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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